Cas no 159839-23-3 (4-Hydroxyanisole-d4)

• Product Name: 4-Hydroxyanisole-d4
• CAS No: 159839-23-3
• MF: C₇H₈O₂
• MW: 128.161869049072
• CID: 109347
• PubChem ID: 88337666
• Update Time: 2025-05-20

4-Hydroxyanisole-d4 Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,5,6-d4-ol,4-methoxy- (9CI)
• 4-METHOXYPHENOL-2,3,5,6-D4
• 4-Hydroxyanisole-d4
• 4-Methoxyphenol--d4
• 2,3,5,6-tetradeuterio-4-methoxyphenol
• SCHEMBL8643259
• Mequinol-d4
• CS-0608528
• D99007
• 159839-23-3
• HY-30270S

• Inchi： 1S/C7H8O2/c1-9-7-4-2-6(8)3-5-7/h2-5,8H,1H3/i2D,3D,4D,5D
• InChI Key： NWVVVBRKAWDGAB-QFFDRWTDSA-N
• SMILES： O(C)C1C([2H])=C([2H])C(=C([2H])C=1[2H])O

Computed Properties

• Exact Mass: 128.077536477g/mol
• Monoisotopic Mass: 128.077536477g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Hydroxyanisole-d4

Introduction to 4-Hydroxyanisole-d4 (CAS No. 159839-23-3)

4-Hydroxyanisole-d4 (CAS No. 159839-23-3) is a deuterated derivative of 4-hydroxyanisole, a compound widely used in various scientific and industrial applications. This deuterated form is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry due to its enhanced stability and reduced background interference. In this comprehensive introduction, we will explore the chemical properties, applications, and recent research advancements of 4-Hydroxyanisole-d4.

Chemical Properties

4-Hydroxyanisole-d4 has the molecular formula C₇D₄O₂H₈, with a molecular weight of approximately 152.17 g/mol. The compound is characterized by its aromatic structure, featuring a phenolic hydroxyl group and a methoxy group, both of which are deuterated. The deuterium atoms provide increased stability and reduced isotopic exchange, making 4-Hydroxyanisole-d4 an ideal choice for high-resolution NMR studies.

The physical properties of 4-Hydroxyanisole-d4 include a melting point of around 50-52°C and a boiling point of approximately 260°C at standard atmospheric pressure. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These properties make it suitable for use in a variety of analytical techniques and chemical reactions.

Synthesis and Production

The synthesis of 4-Hydroxyanisole-d4 typically involves the deuteration of 4-hydroxyanisole using deuterium gas or deuterated solvents under controlled conditions. One common method involves the catalytic hydrogenation of 4-hydroxyanisole with deuterium gas over a palladium catalyst. This process ensures high deuteration efficiency and purity, resulting in a product with minimal isotopic contamination.

The production of 4-Hydroxyanisole-d4 is carried out in specialized facilities equipped with advanced deuteration technology. Quality control measures are stringent to ensure that the final product meets the high standards required for use in research and analytical applications.

Analytical Applications

4-Hydroxyanisole-d4 is extensively used as an internal standard in NMR spectroscopy and mass spectrometry. Its deuterated nature provides a distinct signal that can be easily distinguished from the analyte of interest, facilitating accurate quantification and structural elucidation. In NMR studies, the compound serves as a reference point for chemical shift assignments, helping to identify functional groups and confirm molecular structures.

In mass spectrometry, 4-Hydroxyanisole-d4 is used to calibrate instruments and correct for matrix effects. Its stable isotopic composition ensures consistent ionization behavior, leading to more reliable analytical results. Additionally, the compound's low reactivity makes it suitable for use in complex sample matrices without interfering with the analysis.

Biochemical Applications

Beyond its analytical uses, 4-Hydroxyanisole-d4 has found applications in biochemical research. The compound can be used as a tracer molecule to study metabolic pathways and enzyme kinetics. By incorporating deuterated compounds into biological systems, researchers can track the fate of specific molecules without altering their biological activity.

In pharmacological studies, 4-Hydroxyanisole-d4-d^{_{ddddddddddddddddd}}

In recent studies, 4-Hydroxyanisole-d has been used to investigate the role of phenolic compounds in cellular signaling pathways. Research has shown that these compounds can modulate various cellular processes, including oxidative stress responses and inflammation. By using deuterated analogs like 4-Hydroxyanisole-d, scientists can gain deeper insights into the mechanisms underlying these biological activities without altering the natural behavior of the compounds.

The use of 4-Hydroxyanisole-d in biochemical assays also extends to environmental monitoring. Deuterated compounds are often employed as tracers to track the fate of pollutants in aquatic systems. By analyzing the distribution and transformation of these tracers, researchers can better understand the environmental impact of various pollutants and develop more effective remediation strategies.

Safety Considerations

Safety is a critical aspect when handling 4-Hydroxyanisole-d in laboratory settings. While 4-Hydroxyanisole-d itself is not classified as hazardous or toxic, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, when working with the compound.

The compound should be stored in tightly sealed containers away from heat sources and direct sunlight to prevent degradation. It is also advisable to store 4-Hydroxyanisole-d under inert conditions to minimize exposure to moisture and air, which can affect its stability over time.

In case of accidental exposure or spillage, immediate action should be taken to clean up the affected area using appropriate spill kits and disposal methods. Proper waste disposal procedures should be followed to ensure compliance with environmental regulations.

Conclusion

In summary, 4-Hydroxyanisole-d (CAS No. 159839-23-3) is a versatile deuterated compound with significant applications in analytical chemistry, biochemical research, and environmental monitoring. Its unique chemical properties make it an invaluable tool for researchers seeking accurate and reliable results in their studies.

Ongoing research continues to expand our understanding of 4-Hydroxyanisole-d's potential uses across various scientific disciplines. As new techniques and methodologies are developed, it is likely that this compound will play an increasingly important role in advancing our knowledge of complex biological systems and environmental processes.